Barium bromate

Specification

• CAS No.: 13967-90-3
• Molecular Formula: Ba(BrO3)2; BaBr2O6
• Molecular Weight: 393.13 g/mol
• IUPAC Name: barium(2+);dibromate
• Standard InChI: InChI=1S/Ba.2BrHO3/c;2*2-1(3)4/h;2*(H,2,3,4)/q+2;;/p-2
• Standard InChI Key: VEASZGAADGZARC-UHFFFAOYSA-L
• SMILES: [O-]Br(=O)=O.[O-]Br(=O)=O.[Ba+2]
• Canonical SMILES: [O-]Br(=O)=O.[O-]Br(=O)=O.[Ba+2]

Introduction

Chemical Identity and Structure

Barium bromate is an inorganic compound with the chemical formula Ba(BrO₃)₂. It consists of one barium cation (Ba²⁺) and two bromate anions (BrO₃⁻). The compound exists as a white crystalline solid under standard conditions and belongs to the broader class of metal bromates.

Physical and Chemical Properties

Barium bromate exhibits distinctive physical and chemical characteristics that define its behavior in various applications. The following table summarizes its key properties:

Property	Value
Chemical Formula	Ba(BrO₃)₂
Molecular Weight	393.13 g/mol
CAS Registry Number	13967-90-3
Physical State	White crystalline solid/powder
Density	3.99 g/cm³
Melting Point	Decomposes upon heating
Solubility in Water	Soluble (increases with temperature)
UN Number	2719
Hazard Class	5.1 (Oxidizer)
The compound is relatively stable under normal conditions but can decompose when exposed to heat, releasing bromine and other products. The monohydrate form of barium bromate (Ba(BrO₃)₂·H₂O, CAS 10326-26-8) has been documented with specific solubility properties: 0.44 g/100 mL at 10°C, 0.96 g/100 mL at 30°C, and 5.39 g/100 mL at 100°C.

Structural Identifiers

For precise identification in chemical databases and research, barium bromate has several standardized identifiers:

Identifier Type	Value
SMILES Notation	[O-]Br(=O)=O.[O-]Br(=O)=O.[Ba+2]
InChI Key	VEASZGAADGZARC-UHFFFAOYSA-L
PubChem CID	61706
EC Number	237-750-5
MDL Number	MFCD00014177

Synthesis and Preparation

Barium bromate can be synthesized through several methods, with the most common approach involving the reaction between soluble barium salts and bromate compounds.

Standard Preparation Method

The primary method for preparing barium bromate involves the reaction of potassium bromate with barium chloride according to the following equation:
2 KBrO₃ + BaCl₂ → Ba(BrO₃)₂ + 2 KCl
This double displacement reaction takes advantage of the relatively low solubility of barium bromate compared to potassium chloride, facilitating separation through precipitation.

Purification Process

The preparation of barium bromate is particularly straightforward due to its solubility properties. It has low solubility in cold water but is quite soluble in hot water, which allows for efficient recrystallization and purification. This differential solubility enables the compound to be easily isolated and purified through temperature-controlled crystallization techniques.

Applications and Uses

Barium bromate has found applications in various scientific and industrial contexts due to its unique properties as an oxidizing agent.

Analytical Chemistry

Barium bromate serves as a reagent in analytical chemistry procedures, where its oxidizing properties are utilized for specific chemical reactions and analyses. Its properties as a strong oxidizing agent make it valuable for certain analytical determinations where controlled oxidation is required.

Pyrotechnic Applications

Route of Exposure	Potential Effects
Oral	Vomiting, abdominal cramps, diarrhea, muscle weakness, changes in heart rhythm, possible paralysis and death at high doses
Inhalation	Respiratory irritation, coughing, dyspnea, potential systemic effects from absorbed barium
Dermal	Skin irritation, potential for burns due to oxidizing nature
Long-term exposure to bromate has been associated with kidney damage in animal studies. In a study by Kurokawa et al., potassium bromate administration in rats resulted in significant incidences of kidney adenomas and carcinomas at doses of 9.6 mg BrO₃⁻/kg-day and higher.

Chemical Reactions and Behavior

Barium bromate participates in various chemical reactions that illustrate its chemical behavior and reactivity.

Thermal Decomposition

When heated, barium bromate decomposes, releasing oxygen and forming barium bromide:
2 Ba(BrO₃)₂ → 2 BaBr₂ + 6 O₂
This decomposition reaction is the basis for its oxidizing properties in applications such as pyrotechnics.

Reaction with Reducing Agents

As an oxidizing agent, barium bromate reacts with reducing agents, often vigorously. For example, when mixed with sulfur and ignited, it undergoes a rapid exothermic reaction:
Ba(BrO₃)₂ + 3 S → BaBr₂ + 3 SO₂
This reaction produces the characteristic green flame color associated with barium compounds in pyrotechnic applications.

Bromate Formation and Chemistry

In water treatment contexts, understanding bromate formation is crucial as it can form during ozonation processes. Although this typically involves potassium bromate rather than barium bromate specifically, the chemistry of the bromate ion is relevant. Bromate can form through multiple pathways when bromide-containing water is treated with ozone:

• Direct-direct pathway: Oxidation primarily by ozone

• Direct-indirect pathway: Initial oxidation by ozone followed by hydroxyl radical oxidation

• Indirect-indirect pathway: Dominated by hydroxyl radical oxidation
  These formation pathways are important to understand in the broader context of bromate chemistry and environmental concerns.

Related Compounds and Comparative Analysis

Barium bromate belongs to a family of bromate compounds with varying properties and applications. Comparing these compounds provides insights into the unique characteristics of barium bromate.

Comparison with Other Metal Bromates

Compound	Chemical Formula	UN Number	Key Differences
Barium Bromate	Ba(BrO₃)₂	2719	Lower water solubility, higher density
Sodium Bromate	NaBrO₃	1494	Higher water solubility, more commonly used in industry
Magnesium Bromate	Mg(BrO₃)₂	1473	Different flame color (white/bright), higher water solubility
Zinc Bromate	Zn(BrO₃)₂	2469	Different coordination chemistry, different colored flame

Monohydrate Form

Barium bromate can exist in a monohydrate form (Ba(BrO₃)₂·H₂O) with CAS number 10326-26-8. This hydrated form has slightly different physical properties, including:

• Monoclinic crystal structure

• Decomposition temperature of approximately 260°C

• Specific solubility in water: 0.44 g/100 mL at 10°C, 0.96 g/100 mL at 30°C, and 5.39 g/100 mL at 100°C

• Insolubility in ethanol

Environmental Considerations

As with many barium and bromate compounds, barium bromate presents potential environmental concerns that should be considered in its production, use, and disposal.

Environmental Fate

When released into the environment, barium bromate may dissociate into barium ions and bromate ions, each with distinct environmental behaviors:

• Barium ions: Can persist in soils and sediments, with mobilization dependent on pH and other environmental factors. In some regions, naturally occurring barium in groundwater can reach concentrations of up to 10 times the maximum contaminant level (MCL) of 2.0 mg/L.

• Bromate ions: As strong oxidizing agents, bromates can react with organic matter and other reducing substances in the environment. Bromate is a concern in drinking water treatment, as it can form during ozonation of water containing bromide ions.

Regulatory Status

Due to its potential toxicity and environmental concerns, barium bromate is subject to various regulations:

• Classified as a hazardous material for transport (UN 2719, Class 5.1 Oxidizer)

• Subject to specific storage and handling requirements due to its oxidizing properties

• Bromate in drinking water is regulated due to carcinogenicity concerns